Cas no 937604-92-7 (4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid)

• Product Name: 4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid
• CAS No: 937604-92-7
• MF: C₂₅H₂₇NO₃
• MW: 389.486787080765
• CID: 1983022
• PubChem ID: 2737685
• Update Time: 2025-11-01

4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyclohexylphenyl)-2-(1-methylindol-3-yl)-4-oxobutanoic Acid
• SBB061879
• AC1MC7OP
• CTK7I4326
• MolPort-001-759-362
• AKOS005110794
• AG-A-67281
• MCULE-8748870188
• MLS-0463322.0001
• CHEMBL1979370
• 4-(4-cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoicacid
• CS-0360100
• MFCD00170932
• DTXSID60372215
• MS-6695
• 4-(4-cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid
• 937604-92-7
• 4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid

• Inchi： 1S/C25H27NO3/c1-26-16-22(20-9-5-6-10-23(20)26)21(25(28)29)15-24(27)19-13-11-18(12-14-19)17-7-3-2-4-8-17/h5-6,9-14,16-17,21H,2-4,7-8,15H2,1H3,(H,28,29)
• InChI Key： DMSMXAUCEQPFBK-UHFFFAOYSA-N
• SMILES： O=C(CC(C(=O)O)C1=CN(C)C2C=CC=CC1=2)C1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 389.19909372Da
• Monoisotopic Mass: 389.19909372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on 4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid

Comprehensive Overview of 4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid (CAS No. 937604-92-7)

4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid (CAS No. 937604-92-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. The presence of both cyclohexylphenyl and indole moieties in its structure makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in indole-based compounds, driven by their versatility and efficacy in targeting various biological pathways. Researchers are particularly intrigued by the potential of 4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid to modulate key enzymes and receptors involved in inflammation and cell proliferation. This aligns with current trends in precision medicine, where there is a high demand for small-molecule inhibitors and targeted therapies.

The compound's CAS No. 937604-92-7 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in both industrial and academic settings. Its synthesis and characterization have been documented in several peer-reviewed journals, highlighting its structural complexity and pharmacological potential. Given the rising prevalence of chronic diseases, such as cancer and autoimmune disorders, the exploration of novel indole derivatives like this one has become a hot topic in medicinal chemistry.

From a chemical perspective, 4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid exhibits notable stability under standard laboratory conditions, making it suitable for further experimental studies. Its oxobutanoic acid moiety contributes to its solubility in polar solvents, which is advantageous for formulation development. Additionally, the cyclohexylphenyl group enhances its lipophilicity, potentially improving its membrane permeability and bioavailability—a critical factor in drug design.

As the pharmaceutical industry continues to explore structure-activity relationships (SAR), compounds like 4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid serve as valuable templates for designing next-generation therapeutics. Its mechanism of action, though not fully elucidated, is hypothesized to involve interactions with kinase enzymes or G-protein-coupled receptors (GPCRs), which are common targets in modern drug discovery. This hypothesis is supported by the compound's structural resemblance to other bioactive indole-containing molecules.

In conclusion, 4-(4-Cyclohexylphenyl)-2-(1-methyl-1H-indol-3-yl)-4-oxobutanoic acid (CAS No. 937604-92-7) represents a compelling area of research with broad implications for healthcare innovation. Its dual functionality as a cyclohexylphenyl and indole derivative positions it as a versatile scaffold for developing novel therapeutic agents. As scientific inquiries into its properties and applications expand, this compound is poised to play a pivotal role in advancing precision medicine and targeted drug delivery systems.